Cas no 2763890-16-8 ((2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid)
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
- 2763890-16-8
- EN300-37344252
-
- Inchi: 1S/C16H16N2O4/c1-2-8-22-16(21)18-14(15(19)20)10-11-5-6-13-12(9-11)4-3-7-17-13/h2-7,9,14H,1,8,10H2,(H,18,21)(H,19,20)/t14-/m0/s1
- InChI Key: CKRJRITWUYICAA-AWEZNQCLSA-N
- SMILES: OC([C@H](CC1C=CC2C(=CC=CN=2)C=1)NC(=O)OCC=C)=O
Computed Properties
- Exact Mass: 300.11100700g/mol
- Monoisotopic Mass: 300.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 88.5Ų
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37344252-0.05g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid |
2763890-16-8 | 95.0% | 0.05g |
$2184.0 | 2025-03-18 | |
| Enamine | EN300-37344252-0.1g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid |
2763890-16-8 | 95.0% | 0.1g |
$2287.0 | 2025-03-18 | |
| Enamine | EN300-37344252-0.25g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid |
2763890-16-8 | 95.0% | 0.25g |
$2391.0 | 2025-03-18 | |
| Enamine | EN300-37344252-0.5g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid |
2763890-16-8 | 95.0% | 0.5g |
$2495.0 | 2025-03-18 | |
| Enamine | EN300-37344252-1.0g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid |
2763890-16-8 | 95.0% | 1.0g |
$2599.0 | 2025-03-18 | |
| Enamine | EN300-37344252-2.5g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid |
2763890-16-8 | 95.0% | 2.5g |
$5095.0 | 2025-03-18 | |
| Enamine | EN300-37344252-5.0g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid |
2763890-16-8 | 95.0% | 5.0g |
$7539.0 | 2025-03-18 | |
| Enamine | EN300-37344252-10.0g |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid |
2763890-16-8 | 95.0% | 10.0g |
$11178.0 | 2025-03-18 |
(2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid
Exploring the Potential of (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid (CAS No. 2763890-16-8) in Modern Research
The compound (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid (CAS No. 2763890-16-8) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a quinoline moiety and a propanoic acid backbone, this molecule is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of small-molecule inhibitors and peptide mimetics.
In recent years, the demand for quinoline-based compounds has surged due to their diverse pharmacological properties. The CAS No. 2763890-16-8 compound stands out because of its chiral center at the (2S)-position, which is critical for enantioselective interactions in drug-receptor binding. This specificity makes it a valuable candidate for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design and computational chemistry. Scientists are leveraging machine learning models to predict its binding affinities, a trend that aligns with the growing interest in accelerated drug discovery.
Another area of interest is the compound's potential in bioconjugation and prodrug development. The prop-2-en-1-yloxy carbonyl group offers a reactive handle for further modifications, making it a versatile tool in click chemistry applications. This aligns with the broader trend of targeted drug delivery, a frequently searched topic in pharmaceutical research. The ability to functionalize this molecule opens doors for creating biocompatible scaffolds, which are essential for precision medicine.
From a synthetic perspective, the (2S)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(quinolin-6-yl)propanoic acid is often discussed in the context of green chemistry. Researchers are exploring solvent-free or catalytic methods to produce it efficiently, addressing the global push for sustainable synthesis. This resonates with the increasing number of searches for eco-friendly chemical processes and reduced waste generation in laboratories.
In conclusion, the compound CAS No. 2763890-16-8 represents a fascinating intersection of medicinal chemistry, drug design, and sustainable science. Its structural versatility and potential applications in targeted therapies make it a subject of ongoing research. As the scientific community continues to explore its properties, this molecule may soon play a pivotal role in addressing some of the most pressing challenges in healthcare innovation.
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